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For Researchers, Scientists, and Drug Development Professionals

Core Summary
This technical guide provides a detailed examination of the structural and functional aspects of

the interaction between the (R)-enantiomer of the small molecule inhibitor IBR2 and the human

RAD51 protein, a key enzyme in the homologous recombination (HR) pathway of DNA repair.

(R)-IBR2 has been identified as a potent inhibitor of RAD51, demonstrating enantioselective

activity. It disrupts RAD51's crucial functions in DNA repair by inhibiting its multimerization and

promoting its degradation, ultimately leading to cell cycle arrest and apoptosis in cancer cells.

This document collates available quantitative data, detailed experimental methodologies, and

visual representations of the underlying molecular mechanisms to serve as a comprehensive

resource for researchers in oncology and drug development.

Introduction
RAD51 is a central protein in the homologous recombination pathway, a critical cellular process

for the high-fidelity repair of DNA double-strand breaks (DSBs). The proper functioning of

RAD51 is essential for maintaining genomic stability. However, in many cancer cells, RAD51 is

overexpressed, contributing to resistance to DNA-damaging therapies such as radiation and
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chemotherapy. Consequently, inhibiting RAD51 has emerged as a promising therapeutic

strategy to sensitize cancer cells to existing treatments.

IBR2 is a small molecule that has been identified as a direct inhibitor of RAD51. Subsequent

studies have revealed that the inhibitory activity of IBR2 resides primarily in its (R)-enantiomer,

highlighting a specific and stereoselective interaction with the RAD51 protein. (R)-IBR2 disrupts

the formation of the RAD51 nucleoprotein filament, a key step in the homologous

recombination process, and triggers the ubiquitin-proteasome-mediated degradation of the

RAD51 protein. This dual mechanism of action makes (R)-IBR2 a compelling candidate for

further investigation and development as an anti-cancer agent.

Quantitative Data Summary
The following tables summarize the key quantitative data available for the interaction of IBR2

with RAD51 and its cellular effects.

Parameter Value Assay Conditions Reference

IC50 (IBR2) 0.11 µM

Disruption of His-

RAD51 and GST-BRC

interaction

[1]

GI50 ((R)-IBR2) ~5 µM
Growth inhibition of

MCF7 cells
[2]

GI50 ((S)-IBR2) >20 µM
Growth inhibition of

MCF7 cells
[2]

IC50 (IBR2) 14.8 µM

Growth inhibition of

MDA-MB-468 cells (4

days)

[3]

IC50 (IBR2) 12-20 µM

Growth inhibition in

most tested cancer

cell lines

[3]

Table 1: In Vitro Binding and Cellular Activity of IBR2 and its Enantiomers. This table highlights

the potency of IBR2 in disrupting the RAD51-BRCA2 interaction and the enantioselective
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growth inhibitory effects of its (R)-isomer.

Cell Line Treatment Effect
Quantitative

Observation
Reference

HeLa IBR2

Induction of

RAD51 poly-

ubiquitination

Time-dependent

increase
[4]

T315I CML IBR2
Induction of

apoptosis

Dose-dependent

increase
[4]

Daudi
RAD51 inhibitor

(Cpd-5)

S-phase cell

cycle arrest

Statistically

significant

increase at ≥0.1

µM

[5]

MHCC97H &

Huh7
IBR2

Decreased

RAD51 protein

expression

Dose-dependent

decrease
[6]

Table 2: Cellular Effects of IBR2 Treatment. This table summarizes the downstream cellular

consequences of RAD51 inhibition by IBR2, including effects on protein stability, cell cycle, and

apoptosis.

Experimental Protocols
Surface Plasmon Resonance (SPR) for IBR2-RAD51
Interaction Analysis
This protocol describes a method to qualitatively assess the binding of IBR2 to RAD51 and its

ability to disrupt the RAD51-BRC interaction.

Objective: To determine if IBR2 directly binds to RAD51 and competes with the BRC repeats of

BRCA2 for binding.

Materials:

Biacore T200 instrument or similar
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CM5 sensor chip

His-tagged RAD51 protein

GST-tagged BRC repeats

IBR2 and inactive analogue B6

Running buffer (e.g., HBS-EP+)

Regeneration solution (e.g., Glycine-HCl, pH 2.5)

Procedure:

Immobilization of His-RAD51:

Activate the CM5 sensor chip surface using a standard amine coupling kit (EDC/NHS).

Immobilize His-RAD51 onto the chip surface to a target level of ~2000 Resonance Units

(RU).

Deactivate the remaining active groups with ethanolamine.

Competitive Binding Assay:

Prepare a series of solutions containing a constant concentration of GST-BRC and varying

concentrations of IBR2 or B6.

Inject the mixtures over the RAD51-immobilized surface.

Monitor the binding response. A decrease in the binding signal of GST-BRC with

increasing concentrations of IBR2 indicates competition.

Sequential Binding Assay:

To confirm direct binding, first inject IBR2 or B6 (e.g., at 1 µM) over the RAD51 surface.

Subsequently, inject GST-BRC and measure its binding. A reduction in GST-BRC binding

after IBR2 pre-injection suggests that IBR2 occupies the BRC binding site on RAD51.
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Data Analysis:

Calculate the IC50 value for IBR2 by plotting the percentage of GST-BRC binding against

the log concentration of IBR2 and fitting the data to a dose-response curve.

Affinity Pull-Down Assay for IBR2-RAD51 Interaction in
Cell Lysates
This protocol details a method to confirm the direct binding of IBR2 to RAD51 within a cellular

context using a biotinylated IBR2 probe.

Objective: To demonstrate a specific and direct interaction between IBR2 and RAD51 in a

complex protein mixture.

Materials:

Biotin-conjugated IBR2 and B6 (negative control)

HeLa cell lysate

Neutravidin or Streptavidin-agarose beads

Lysis buffer (e.g., RIPA buffer with protease inhibitors)

Wash buffer (e.g., PBS with 0.1% Tween-20)

Elution buffer (e.g., SDS-PAGE sample buffer)

Anti-RAD51 antibody for Western blotting

Procedure:

Preparation of Cell Lysate:

Harvest HeLa cells and lyse them in ice-cold lysis buffer.

Clarify the lysate by centrifugation to remove cellular debris.
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Incubation with Biotinylated Probes:

Incubate the cell lysate with biotin-conjugated IBR2, biotin-conjugated B6, or biotin alone

for 2-4 hours at 4°C with gentle rotation.

Capture of Protein Complexes:

Add pre-washed neutravidin-agarose beads to each sample and incubate for another 1-2

hours at 4°C.

Washing:

Pellet the beads by centrifugation and wash them extensively with wash buffer (e.g., 3-5

times) to remove non-specifically bound proteins.

Elution and Detection:

Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer.

Separate the eluted proteins by SDS-PAGE and transfer them to a PVDF membrane.

Detect the presence of RAD51 by Western blotting using an anti-RAD51 antibody. An

enrichment of RAD51 in the IBR2-biotin pull-down compared to the controls indicates a

specific interaction.[7]

Signaling Pathways and Logical Relationships
The binding of (R)-IBR2 to RAD51 initiates a cascade of cellular events, primarily centered

around the disruption of DNA repair and the induction of cell stress responses. The following

diagrams illustrate these relationships.

Direct Inhibition Protein Degradation Cellular Consequences

(R)-IBR2 RAD51 Multimerization/
Filament Formation

Binds to hydrophobic pocket
Poly-ubiquitination

of RAD51
Proteasomal Degradation

of RAD51
Impaired Homologous

Recombination
Increased DNA Damage

(γH2AX foci)
Cell Cycle Arrest

(S or G2/M phase) Apoptosis
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Click to download full resolution via product page

Caption: Mechanism of (R)-IBR2 action on RAD51 and downstream cellular effects.
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Caption: Workflow for Affinity Pull-Down Assay to validate (R)-IBR2-RAD51 binding.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15607291/docs?utm_src=pdf-body-img#in-depth-technical-guide-structural-analysis-of-r-ibr2-binding-to-rad51
https://www.benchchem.com/product/b15607291/docs?utm_src=pdf-body#in-depth-technical-guide-structural-analysis-of-r-ibr2-binding-to-rad51
https://www.benchchem.com/product/b15607291/docs?utm_src=pdf-body-img#in-depth-technical-guide-structural-analysis-of-r-ibr2-binding-to-rad51
https://www.benchchem.com/product/b15607291/docs?utm_src=pdf-body#in-depth-technical-guide-structural-analysis-of-r-ibr2-binding-to-rad51
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-IBR2 represents a promising, enantioselective inhibitor of RAD51 with a clear mechanism

of action involving the disruption of RAD51 multimerization and the induction of its proteasomal

degradation. The available data strongly support its potential as a tool for cancer research and

as a lead compound for the development of novel therapeutics aimed at overcoming resistance

to conventional cancer treatments. Further studies are warranted to determine the precise

binding kinetics and to fully elucidate the downstream signaling consequences of (R)-IBR2-

mediated RAD51 inhibition in various cancer contexts. This guide provides a foundational

resource for researchers to design and interpret experiments aimed at further exploring the

therapeutic potential of targeting RAD51 with (R)-IBR2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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